Cas no 318234-44-5 (2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole)

• Product Name: 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole
• CAS No: 318234-44-5
• MF: C₁₂H₉N₃S
• MW: 227.284960508347
• MDL: MFCD00974300
• CID: 3142966
• PubChem ID: 2763788
• Update Time: 2025-11-01

2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole
• Bionet2_000868
• SCHEMBL1245913
• 2-phenyl-5-(1H-pyrazol-5-yl)thiazole
• Z2049695477
• MBC2CX42TJ
• CHEMBL261777
• SMR000334606
• DB07614
• Q27096834
• Pyrazolylthiazole, 13
• 2vcx
• BDBM21625
• Phenyl-5-(1h-Pyrazol-3-Yl)-1,3-Thiazole
• SCHEMBL23195698
• AKOS005070206
• 318234-44-5
• MLS000707223
• NS00069554
• DTXSID101291293
• 2-phenyl-5-(1H-pyrazol-5-yl)-1,3-thiazole
• HMS1366H10
• 2-Phenyl-5-(1H-pyrazol-3-yl)thiazole
• HMS3604E09
• D26
• 3M-061
• HMS2650E11
• MFCD00974300
• Thiazole, 2-phenyl-5-(1H-pyrazol-3-yl)-

• MDL： MFCD00974300
• Inchi： 1S/C12H9N3S/c1-2-4-9(5-3-1)12-13-8-11(16-12)10-6-7-14-15-10/h1-8H,(H,14,15)
• InChI Key： NRAHRUHGPGBWSI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC=C1C1=CC=NN1

Computed Properties

• Exact Mass: 227.05171847Da
• Monoisotopic Mass: 227.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Melting Point: 240-243°

2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole

Introduction to 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole (CAS No. 318234-44-5)

2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole, with the CAS number 318234-44-5, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole consists of a thiazole ring fused with a phenyl group and a pyrazole ring. The thiazole ring, characterized by its sulfur and nitrogen atoms, imparts significant stability and reactivity to the molecule. The phenyl group enhances the lipophilicity and aromatic character, while the pyrazole ring contributes to the compound's biological activity through its ability to form hydrogen bonds and π-stacking interactions.

Recent studies have highlighted the potential of 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The researchers found that the compound selectively inhibits the growth of these cancer cells by inducing apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole has also shown promise as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California in 2021 demonstrated that this compound effectively reduces inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

The pharmacokinetic properties of 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole have been extensively studied to evaluate its suitability for drug development. Research published in the European Journal of Pharmaceutical Sciences in 2020 indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Furthermore, it exhibits low toxicity in preclinical studies, suggesting a favorable safety profile.

The synthesis of 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 2-bromothiazole with phenylboronic acid followed by coupling with 3-hydrazinopyridine under palladium catalysis. This method provides high yields and is scalable for industrial production.

In conclusion, 2-Phenyl-5-(1H-pyrazol-3-yl)-1,3-thiazole (CAS No. 318234-44-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. Ongoing research is focused on optimizing its pharmacological properties and exploring new therapeutic applications to address unmet medical needs.